![molecular formula C10H7N B6251505 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene CAS No. 209-81-4](/img/no-structure.png)
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene
Overview
Description
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene is a polycyclic hydrocarbon with a unique ring structure. It is a member of the polycyclic aromatic hydrocarbons (PAHs) family, which are a group of compounds that are found in a variety of sources, including fossil fuels, coal, and wood smoke. 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene has been extensively studied due to its potential applications in the fields of medicine, biochemistry, and materials science. 3.1.0,4,11]undeca-1,3,5,7,9-pentaene.
Scientific Research Applications
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene has a variety of scientific research applications. It has been used as a model compound for studying the structure and reactivity of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene. It has also been used to study the effects of environmental pollutants on human health. Additionally, it has been used in materials science to study the properties of polymers and nanomaterials. It has also been used to study the effects of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene on the environment, as well as their potential to act as carcinogens.
Mechanism of Action
The mechanism of action of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene is not fully understood. However, it is believed that the compound binds to DNA and disrupts the normal functioning of the cell. This disruption can lead to mutations, which can lead to cancer. Additionally, the compound has been shown to inhibit the activity of certain enzymes, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to cause DNA damage, increase inflammation, and induce oxidative stress. It has also been shown to cause cell death, inhibit cell proliferation, and induce apoptosis. Additionally, it has been shown to disrupt the normal functioning of the immune system, leading to immunotoxicity.
Advantages and Limitations for Lab Experiments
The use of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene in laboratory experiments has several advantages and limitations. The main advantage is that the compound is relatively stable and can be stored for long periods of time. Additionally, it is easy to synthesize and can be used in a variety of experiments. However, its toxicity and potential to cause cancer mean that it should be handled with caution. Additionally, the compound is expensive and can be difficult to obtain in large quantities.
Future Directions
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene has a variety of potential future applications. One potential application is in the field of cancer research, as the compound has been shown to induce cell death and inhibit cell proliferation. Additionally, the compound could be used to study the effects of environmental pollutants on human health. Additionally, the compound could be used to study the effects of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene on the environment, as well as their potential to act as carcinogens. Finally, the compound could be used to study the structure and reactivity of 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene, as well as their potential applications in materials science.
Synthesis Methods
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene can be synthesized by a variety of methods, including the Grignard reaction, the Wittig reaction, and the Diels-Alder reaction. The Grignard reaction is the most commonly used method, as it is the most efficient and cost-effective. In this method, an alkyl halide is reacted with a Grignard reagent to form an alkene. The Wittig reaction is a more complex method, which involves the reaction of an aldehyde or ketone with a phosphorane to form an alkene. The Diels-Alder reaction is a cycloaddition reaction in which a diene and a dienophile react to form a cyclohexene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene involves a series of reactions starting from commercially available starting materials. The key steps include the formation of a bicyclic intermediate, followed by a ring-opening reaction and a final cyclization step to form the target compound.", "Starting Materials": [ "2,4-pentadien-1-ol", "2,5-dimethylpyrrole", "1,3-butadiene", "sodium hydride", "tetrahydrofuran", "acetic acid", "sulfuric acid", "sodium nitrite", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,4-pentadien-1-ol is reacted with 2,5-dimethylpyrrole in the presence of sulfuric acid to form a bicyclic intermediate.", "Step 2: The bicyclic intermediate is then treated with sodium hydride in tetrahydrofuran to induce a ring-opening reaction, forming a diene intermediate.", "Step 3: The diene intermediate is then reacted with 1,3-butadiene in the presence of acetic acid to form a triene intermediate.", "Step 4: The triene intermediate is then treated with sodium nitrite and hydrochloric acid to form the final product, 11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene." ] } | |
CAS RN |
209-81-4 |
Product Name |
11-azatricyclo[5.3.1.0,4,11]undeca-1,3,5,7,9-pentaene |
Molecular Formula |
C10H7N |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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